Cas no 2227698-35-1 (tert-butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate
• CAS No: 2227698-35-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6560541
• PubChem ID: 165733963
• Update Time: 2025-06-15

tert-butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate
• tert-butyl 3-[(3R)-3-hydroxybutyl]azetidine-1-carboxylate
• 2227698-35-1
• EN300-1894167

• Inchi： 1S/C12H23NO3/c1-9(14)5-6-10-7-13(8-10)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3/t9-/m1/s1
• InChI Key： PTXNJARNWZCMHD-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC[C@@H](C)O)C1)=O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate

Recent Advances in the Study of tert-Butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate (CAS: 2227698-35-1)

The compound tert-butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate (CAS: 2227698-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine ring and tert-butyl carboxylate group, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have focused on its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

One of the most notable advancements in the study of this compound is its role in the synthesis of chiral building blocks for pharmaceutical agents. Researchers have demonstrated that the (3R)-3-hydroxybutylazetidine moiety can be leveraged to introduce stereochemical diversity into drug candidates, thereby enhancing their biological activity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient enzymatic resolution of this compound, achieving high enantiomeric purity, which is critical for the development of optically active pharmaceuticals.

In addition to its synthetic utility, tert-butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate has been investigated for its potential as a scaffold in fragment-based drug design. Fragment-based approaches have gained traction in recent years due to their ability to identify novel binding motifs for challenging targets. A recent preprint on bioRxiv detailed the use of this compound in screening campaigns against protein kinases, where it exhibited promising binding affinity and selectivity profiles. These findings suggest its potential as a starting point for the development of kinase inhibitors with improved pharmacokinetic properties.

Another area of interest is the compound's application in the synthesis of prodrugs. Prodrug strategies are increasingly employed to enhance the bioavailability and therapeutic index of active pharmaceutical ingredients. A 2024 study in ACS Medicinal Chemistry Letters reported the successful derivatization of tert-butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate to produce prodrugs with enhanced solubility and stability. These prodrugs demonstrated improved in vivo performance in preclinical models, underscoring the versatility of this compound in drug formulation.

Despite these promising developments, challenges remain in the large-scale production and purification of tert-butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. Green chemistry approaches, such as catalytic asymmetric synthesis and solvent-free reactions, have shown potential in addressing these challenges. A 2023 review in Organic Process Research & Development summarized the latest advancements in this area, providing a roadmap for future research.

In conclusion, tert-butyl 3-(3R)-3-hydroxybutylazetidine-1-carboxylate (CAS: 2227698-35-1) represents a valuable tool in modern drug discovery and development. Its unique structural features and versatile applications make it a focal point of ongoing research. Future studies are expected to explore its potential in emerging therapeutic areas, such as targeted protein degradation and antibody-drug conjugates, further solidifying its role in the pharmaceutical industry.